1-(6-Methoxy-2-oxochromene-3-carbonyl)piperidine-4-carboxamide

• IUPAC Name: 1-(6-methoxy-2-oxochromene-3-carbonyl)piperidine-4-carboxamide
• InChI: InChI=1S/C17H18N2O5/c1-23-12-2-3-14-11(8-12)9-13(17(22)24-14)16(21)19-6-4-10(5-7-19)15(18)20/h2-3,8-10H,4-7H2,1H3,(H2,18,20)
• InChI Key: HLJFFJAFPCIITJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)OC(=O)C(=C2)C(=O)N3CCC(CC3)C(=O)N
• Molecular Formula: C17H18N2O5
• Molecular Weight: 330.33 g/mol

Description

Piperidine derivatives are important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. They are present in more than twenty classes of pharmaceuticals, as well as alkaloids. The compound you mentioned contains a piperidine-4-carboxamide moiety, which is a common structure in many pharmaceuticals.

Synthesis Analysis

The synthesis of piperidine-4-carboxamide derivatives involves reactions such as amino-dechlorination and amino-dealkoxylation. These compounds have been found to be potent dopamine reuptake inhibitors.

Scientific Research Applications

Medicinal Chemistry

Piperidine derivatives are crucial building blocks in medicinal chemistry, often used in the synthesis of pharmaceuticals. .

Drug Design

The piperidine moiety is a common feature in many alkaloids and synthetic drugs. .

Synthetic Methodology

Piperidine derivatives can be synthesized through various intra- and intermolecular reactions. .

Pharmacological Research

Research into piperidine derivatives continues to uncover new pharmacological applications. .

Chemical Functionalization

Functionalization of piperidine derivatives is an important aspect of chemical research, allowing for the modification of molecules to achieve desired properties or reactivities. .

Therapeutic Applications

Piperidine derivatives have been reported to possess a variety of therapeutic properties, such as anti-cancer, antihypertensive, antiulcer, and antimicrobial activities. .

Mechanism of Action

Target of Action

Related compounds such as coumarin-based compounds have been known for their potent anticancer properties . They have shown significant inhibitory effects on the growth of cancer cells .

Mode of Action

It is known that coumarin-based compounds can induce cell cycle arrest and trigger apoptosis in cancer cells . They have the ability to activate proteins like caspase3/7 and substantially inhibit β-tubulin polymerization activity in cancer cells .

Biochemical Pathways

The compound’s interaction with its targets can affect various biochemical pathways. For instance, the activation of caspase3/7 protein can lead to the initiation of apoptosis, a form of programmed cell death . Inhibition of β-tubulin polymerization can disrupt the formation of microtubules, which are essential components of the cell’s cytoskeleton .

Result of Action

The result of the compound’s action can be seen at the molecular and cellular levels. At the molecular level, the compound can interact with its targets, leading to changes in protein activity and disruption of cellular processes . At the cellular level, these changes can result in cell cycle arrest and induction of apoptosis, leading to the death of cancer cells .